Cas no 2034458-66-5 (N-1-(1-benzofuran-2-yl)propan-2-yl-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 2034458-66-5
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 6439985
• PubChem ID: 119104164
• Update Time: 2025-07-03

N-1-(1-benzofuran-2-yl)propan-2-yl-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide
• AKOS026697315
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• F6556-7619
• 2034458-66-5

• Inchi： 1S/C22H23NO3/c1-15(13-17-14-16-7-3-5-9-19(16)26-17)23-21(24)22(11-12-22)18-8-4-6-10-20(18)25-2/h3-10,14-15H,11-13H2,1-2H3,(H,23,24)
• InChI Key： QLKSJUPGPZATJA-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2OC)CC1)NC(C)CC1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 349.16779360g/mol
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.5Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

N-1-(1-Benzofuran-2-Yl)Propan-2-Yl-1-(2-Methoxyphenyl)Cyclopropane-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034458-66-5, known as N-1-(1-benzofuran-2-yl)propan-2-yl and 1-(2-methoxyphenyl)cyclopropane-1-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety, a cyclopropane ring, and a carboxamide functional group. The integration of these structural elements contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The cyclopropane ring, on the other hand, is known for its strain-induced reactivity, making it a valuable component in synthetic chemistry. The combination of these features in the molecule makes it a promising candidate for exploring novel therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and amide bond formation, to construct the molecule. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for further modifications to enhance its bioavailability and efficacy.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies suggest that it may exhibit anti-inflammatory properties comparable to existing drugs but with potentially fewer side effects due to its unique structural design. Additionally, its ability to cross cellular membranes efficiently makes it a strong candidate for targeting intracellular pathogens.

The incorporation of a methoxyphenyl group further enhances the molecule's solubility and stability, which are critical factors for its pharmacokinetic profile. This modification also contributes to its selectivity towards specific biological targets, reducing off-target effects that are often associated with traditional small-molecule drugs.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions minimize its ecological footprint, making it a sustainable option for future pharmaceutical applications.

In conclusion, the compound with CAS No. 2034458-66-5 represents a significant advancement in organic synthesis and drug development. Its unique structure, derived from the combination of benzofuran, cyclopropane, and carboxamide groups, offers immense potential for addressing unmet medical needs. As research continues to uncover its full spectrum of applications, this molecule stands at the forefront of innovative chemical design and therapeutic innovation.